Cas no 1784613-72-4 (methyl 6-bromo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate)

• Product Name: methyl 6-bromo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate
• CAS No: 1784613-72-4
• MF: C₁₁H₁₂BrNO₂
• MW: 270.122482299805
• CID: 5863822
• PubChem ID: 105518301
• Update Time: 2025-06-14

methyl 6-bromo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-bromo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate
• 4-Isoquinolinecarboxylic acid, 6-bromo-1,2,3,4-tetrahydro-, methyl ester
• 1784613-72-4
• EN300-6493228

• Inchi： 1S/C11H12BrNO2/c1-15-11(14)10-6-13-5-7-2-3-8(12)4-9(7)10/h2-4,10,13H,5-6H2,1H3
• InChI Key： KHJUUGIJXYLSNN-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(Br)C=C2)C(C(OC)=O)CN1

Computed Properties

• Exact Mass: 269.00514g/mol
• Monoisotopic Mass: 269.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.451±0.06 g/cm3(Predicted)
• Boiling Point: 333.1±42.0 °C(Predicted)
• pka: 8.03±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on methyl 6-bromo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate

Comprehensive Overview of Methyl 6-Bromo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate (CAS 1784613-72-4): Properties, Applications, and Industry Insights

Methyl 6-bromo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate (CAS 1784613-72-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a brominated tetrahydroisoquinoline derivative, it serves as a versatile intermediate for synthesizing complex molecules. The presence of both ester and bromo functional groups enables diverse chemical modifications, making it valuable for drug discovery programs targeting neurological and metabolic disorders.

Recent studies highlight the growing demand for tetrahydroisoquinoline scaffolds in medicinal chemistry, particularly for designing GPCR-targeting therapeutics and enzyme inhibitors. The compound's CAS 1784613-72-4 has been referenced in patent literature for developing novel central nervous system (CNS) agents, aligning with current industry focus on neurodegenerative disease treatments. Researchers are exploring its potential in creating selective dopamine receptor modulators, a hot topic in Parkinson's disease research.

From a synthetic chemistry perspective, methyl 6-bromo-1,2,3,4-THIQ-4-carboxylate offers distinct advantages. Its bromine substituent at the 6-position facilitates cross-coupling reactions, while the methyl ester group allows for straightforward hydrolysis or transesterification. These properties make it particularly useful in parallel medicinal chemistry approaches, where rapid structural diversification is essential. The compound's stability under standard storage conditions (typically 2-8°C in inert atmosphere) further enhances its practicality for industrial applications.

Analytical characterization of CAS 1784613-72-4 reveals key physicochemical properties: molecular weight of 270.12 g/mol, melting point range of 98-102°C, and solubility in common organic solvents like DCM and THF. Advanced techniques including HPLC-MS and NMR spectroscopy confirm its high purity (>98% by HPLC), a critical parameter for regulatory compliance in pharmaceutical development. These specifications address frequent queries from quality control professionals regarding analytical method validation for heterocyclic compounds.

The compound's role in green chemistry initiatives represents another contemporary application. As industries seek atom-efficient syntheses, researchers have demonstrated its utility in catalytic C-H activation processes, reducing heavy metal waste compared to traditional cross-coupling methods. This aligns with the pharmaceutical sector's emphasis on sustainable manufacturing practices, a trending topic in ESG (Environmental, Social, and Governance) reporting.

Supply chain considerations for methyl 6-bromo-THIQ-4-carboxylate reflect broader market dynamics. With increasing API outsourcing to Asian manufacturers, quality documentation including COA (Certificate of Analysis) and GMP compliance has become crucial. The compound's pricing trends correlate with bromine commodity markets, a detail frequently searched by procurement specialists. Current production scales range from gram to kilogram quantities, catering to both research and pilot plant needs.

Emerging applications in proteolysis targeting chimeras (PROTACs) design have further expanded interest in this tetrahydroisoquinoline building block. Its rigid bicyclic structure serves as an ideal E3 ligase-binding moiety in targeted protein degradation platforms. This cutting-edge application addresses the pharmaceutical industry's search for new modality drugs beyond traditional small molecules.

From a regulatory standpoint, CAS 1784613-72-4 currently falls under standard chemical classification, with no special transportation requirements. However, researchers should consult latest REACH and TSCA updates, as brominated compounds periodically undergo regulatory review. Safety data sheets recommend standard laboratory precautions including PPE and fume hood use during handling, reflecting common workplace safety queries.

The intellectual property landscape shows increasing patent activity around 6-substituted tetrahydroisoquinolines, with 1784613-72-4 appearing in claims for kinase inhibitor compositions. This correlates with rising search volumes for IP strategies in medicinal chemistry. Several academic publications have utilized this compound in multicomponent reaction studies, demonstrating its versatility in diversity-oriented synthesis.

Future research directions may explore its potential in bioorthogonal chemistry applications or as a precursor for PET tracer development, given the bromine atom's suitability for radiohalogen exchange. These prospective uses position methyl 6-bromo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate as a compound with sustained relevance in both academic and industrial settings.